Cas no 14451-00-4 (2-Butenedioic acid(2E)-, iron salt (1:?))
14451-00-4 structure
Product Name:2-Butenedioic acid(2E)-, iron salt (1:?)
CAS No:14451-00-4
MF:C12H6Fe2O12
MW:453.858847141266
CID:151417
PubChem ID:122361458
Update Time:2025-04-19
2-Butenedioic acid(2E)-, iron salt (1:?) Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenedioic acid(2E)-, iron salt (1:?)
- (E)-but-2-enedioate,iron(3+)
- 2-Butenedioic acid (2E)-, iron salt
- 2-Butenedioic acid (E)-, iron salt
- diferric (Z)-but-2-enedioate
- Fumaric acid, iron salt
- Iron fumarate
- Iron(III) Fumarate
- EINECS 238-433-4
- 14451-00-4
- (E)-but-2-enedioate;iron(3+)
- 2-Butenedioic acid(E)-,iron salt
-
- Inchi: 1S/3C4H4O4.2Fe/c3*5-3(6)1-2-4(7)8;;/h3*1-2H,(H,5,6)(H,7,8);;/q;;;2*+3/p-6/b2-1+;2*2-1-;;
- InChI Key: IMWCPTKSESEZCL-VOOOKCPJSA-H
- SMILES: [Fe+3].[Fe+3].[O-]C(/C=C\C(=O)[O-])=O.[O-]C(/C=C/C(=O)[O-])=O.[O-]C(/C=C\C(=O)[O-])=O
Computed Properties
- Exact Mass: 453.85581
- Monoisotopic Mass: 453.85581
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 26
- Rotatable Bond Count: 0
- Complexity: 108
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 241
Experimental Properties
- Density: g/cm3
- Boiling Point: 355.5°Cat760mmHg
- Flash Point: 183°C
2-Butenedioic acid(2E)-, iron salt (1:?) Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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